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Compound of Interest

2'-Deoxy-5-iodocytidine 5'-
Compound Name: _
(tetrahydrogen triphosphate)

An In-depth Technical Guide to the Physical Characteristics of 5-lodo-dCTP This guide
provides a comprehensive overview of the core physical and chemical properties of 5-lodo-2'-
deoxycytidine-5'-triphosphate (5-lodo-dCTP), a modified nucleotide essential for various
applications in molecular biology and drug development. The information is tailored for
researchers, scientists, and professionals in the field, with a focus on quantitative data,
experimental context, and practical handling.

Core Physical and Chemical Properties

5-lodo-dCTP is a halogenated analog of deoxycytidine triphosphate (dCTP), where an iodine
atom replaces the hydrogen at the 5th position of the pyrimidine ring. This modification
introduces unique properties that are leveraged in biochemical and cellular assays. The key
physical characteristics are summarized below.

Data Presentation: Quantitative Properties of 5-lodo-
dCTP
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Property

Value

Reference(s)

Molecular Formula

CoH15IN3013Ps (free acid)

[1]2]

Molecular Weight 593.05 g/mol (free acid) [1][2]

Exact Mass 592.89 g/mol (free acid) [11[2]

CAS Number 31747-59-8 [1][2]
Colorless to slightly yellow

Appearance o [1112]
solution in water

) > 95% (as determined by

Purity [1][2]
HPLC)
Typically supplied as a 10 mM

Concentration ypiealy pp [11[2]
- 11 mM solution

pH 7.5 + 0.5 (in solution) [1][2]

Spectroscopic Properties

Amax: 293 nme: 5.7 L mmol—!

cm~1 (at Amax, pH 7.5)

[1](2]

Storage Conditions

Store at -20°C

[1](2]

Shipping Conditions

Shipped on gel packs

[1](2]

12 months from date of

Shelf Life _ [11[2]
delivery
Short-term exposure (up to 1
week cumulative) to ambient
- temperature is possible. Stable
Stability [1](2][3]

in alkaline solutions, but
undergoes degradation below
pH 8.

Logical Relationships of Properties

The following diagram illustrates the interconnectedness of the fundamental properties of 5-

lodo-dCTP.
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Molecular Formula
(CoH15IN3013P3)

CAS Number
(31747-59-8)

Appearance
(Colorless Solution)

Spectroscopic Properties

(Amax = 293 nm)

Quantitative Measures
Y
Molecular Weight Exact Mass Purity Form
(593.05 g/mol) (592.89 g/mol) (=95%) (Aqueous Solution)

Experimental Protocols

influences

influences

Handling & Stability

Storage
(-20°C)

Chemical Stability

Click to download full resolution via product page

Core properties of 5-lodo-dCTP.

The characterization of 5-lodo-dCTP relies on standard analytical techniques in biochemistry
and organic chemistry. Below are generalized methodologies for key experiments cited in

product specifications.

Purity Determination by High-Performance Liquid

Chromatography (HPLC)
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HPLC is the standard method for assessing the purity of nucleotides like 5-lodo-dCTP,
separating the triphosphate from its di- and monophosphate forms and other impurities.[1][2]

Objective: To quantify the percentage of 5-lodo-dCTP relative to other species.
Methodology:

o System: A biocompatible HPLC system, preferably with a metal-free or PEEK flowpath to
prevent interactions with phosphate groups, is recommended.[4]

o Column: A reverse-phase C18 column or an ion-exchange column is typically used for
nucleotide separation.[5]

» Mobile Phase: A gradient of a low-concentration ion-pairing agent (e.g., triethylammonium
acetate) in an aqueous buffer (e.g., Tris-HCI) and an organic solvent like acetonitrile is
common. Isocratic methods may also be developed.[5]

o Detection: UV detector set to the maximum absorbance wavelength (Amax) of 5-lodo-dCTP,
which is 293 nm.[1][2]

e Procedure:

[¢]

Prepare a standard solution of 5-lodo-dCTP of known concentration.

o

Inject the standard to determine its retention time.

[e]

Inject the sample to be analyzed.

o

The area under the peak corresponding to 5-lodo-dCTP is compared to the total area of all
peaks to calculate the purity percentage.

Determination of Spectroscopic Properties

UV-Vis spectrophotometry is used to determine the concentration and characteristic
absorbance spectrum of 5-lodo-dCTP.

Objective: To determine the maximum absorbance wavelength (Amax) and the molar extinction
coefficient (g).
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Methodology:
e System: A calibrated UV-Vis spectrophotometer.

o Solvent/Buffer: A buffer in which the compound is stable and that does not interfere with the
measurement, typically Tris-HCl at pH 7.5.[1][2]

e Procedure:

[¢]

Prepare a series of dilutions of a highly pure 5-lodo-dCTP sample in the chosen buffer.

o Measure the absorbance of each dilution across a wavelength scan (e.g., 220-350 nm) to
identify the Amax.

o Measure the absorbance of each dilution at the determined Amax (293 nm).

o Plot absorbance versus concentration. According to the Beer-Lambert law (A = €bc), the
slope of the resulting line will be the molar extinction coefficient (€), given a path length (b)
of 1 cm.

Experimental Workflow: Incorporation of 5-lodo-
dCTP in DNA Synthesis

5-lodo-dCTP serves as a substrate for DNA polymerases and can be incorporated into DNA
during enzymatic synthesis, such as in Polymerase Chain Reaction (PCR). This workflow is
fundamental to its application in research.

The diagram below outlines the typical workflow for a PCR experiment designed to incorporate
5-lodo-dCTP into a DNA amplicon.

Workflow for PCR-based incorporation of 5-lodo-dCTP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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